STX-0119

• Molecular Formula: C22H14N4O3
• Molecular Weight: 382.4 g/mol
• InChI: InChI=1S/C22H14N4O3/c27-20(24-22-26-25-21(29-22)19-11-6-12-28-19)16-13-18(14-7-2-1-3-8-14)23-17-10-5-4-9-15(16)17/h1-13H,(H,24,26,27)
• InChIKey: MNPXTRXFUMGQLK-UHFFFAOYSA-N

STX-0119: Selective STAT3 Dimerization Inhibitor

STX-0119 (CAS 851095-32-4, MW 382.37, C22H14N4O3) is an N-[2-(1,3,4-oxadiazolyl)]-4-quinolinecarboxamide derivative identified by structure-based virtual screening as a selective inhibitor of STAT3 dimerization [1]. It directly binds to the STAT3-SH2 domain, blocking protein-protein interactions essential for STAT3 dimerization without modulating upstream kinases such as JAK [1], . STX-0119 has demonstrated orally bioavailable antitumor activity in xenograft models, as well as antifibrotic and anti-inflammatory activity in rodent models of kidney fibrosis, liver fibrosis, and osteoarthritis [2], [3], [4]. The compound is commercially available at ≥90% purity (HPLC) as a gray to off-white solid, soluble in DMSO .

STAT3-SH2 domain dimerization inhibitor without upstream JAK modulation

Oral bioavailability reported in rodent models – supports repeated-dose study design

Isoform selectivity context: STAT3 > STAT1/STAT5 in DNA-binding assays

• [1] Matsuno K, Masuda Y, Uehara Y, Sato H, Muroi T, Nishisaka F, Asai A. Identification of a New Series of STAT3 Inhibitors by Virtual Screening. ACS Med. Chem. Lett. 2010; 1(8): 371–375. doi:10.1021/ml1000273 View Source
• [2] Ashizawa T, Akiyama Y, Miyata H, Iizuka A, Komiyama M, Kume A, et al. Antitumor activity of a novel small molecule STAT3 inhibitor against a human lymphoma cell line with high STAT3 activation. Int. J. Oncol. 2011; 38(5): 1245–1252. doi:10.3892/ijo.2011.957 View Source
• [3] Choi S, Kang J, Shin D, Jang Y, Yoon YS, Oh SH. A novel STAT3 inhibitor, STX-0119, attenuates liver fibrosis by inactivating hepatic stellate cells in mice. Biochem. Biophys. Res. Commun. 2019; 513(2): 398–404. doi:10.1016/j.bbrc.2019.04.036 View Source
• [4] Lu X, Pei Y, Wang Y, Zhang Y, Liu Y, Guo X. Selective STAT3 inhibitor STX-0119 alleviates osteoarthritis progression by modulating the STAT3/PPARγ signaling pathway. Biochem. Pharmacol. 2024; 110352. doi:10.1016/j.bcp.2024.110352 View Source

STX-0119: Why Compound Identity Matters

STAT3-targeting compounds encompass structurally divergent small molecules with fundamentally distinct binding modes, target engagement profiles, and downstream biological consequences. Inhibitors within this class variously target the SH2 domain, the DNA-binding domain, or upstream kinases, and many exhibit off-target suppression of STAT1, STAT5a, or STAT5b [1], . STX-0119 is distinguished by its specific mechanism — direct inhibition of STAT3-SH2 domain-mediated dimerization without abrogating Tyr-705 phosphorylation — a property not shared by phosphorylation inhibitors such as S3I-201 or pan-STAT agents like Stattic [2]. Furthermore, even structurally related analogues within the quinolinecarboxamide series exhibit starkly divergent activities: a minor deletion of the 2-phenyl substituent (producing STX-0872) abolishes all inhibitory activity, underscoring the exquisite structure-activity relationship that precludes casual interchange [1]. The quantitative evidence below substantiates why procurement decisions must be compound-specific rather than target-class-generic.

Structural analog inactivation

STX-0872 lacks the 2-phenyl substituent and shows no STAT3 inhibition; minor scaffold changes abolish activity.

Mechanistic mismatch

Phosphorylation-targeting inhibitors (e.g., S3I-201) do not preserve Tyr-705 phosphorylation and may alter feedback loops.

Isoform selectivity drift

Pan-STAT agents such as Stattic suppress STAT1 within active ranges; may confound STAT3-specific pathway interpretation.

• [1] Matsuno K, Masuda Y, Uehara Y, Sato H, Muroi T, Nishisaka F, Asai A. Identification of a New Series of STAT3 Inhibitors by Virtual Screening. ACS Med. Chem. Lett. 2010; 1(8): 371–375. doi:10.1021/ml1000273 View Source
• [2] Ashizawa T, Akiyama Y, Miyata H, Iizuka A, Komiyama M, Kume A, et al. Antitumor activity of a novel small molecule STAT3 inhibitor against a human lymphoma cell line with high STAT3 activation. Int. J. Oncol. 2011; 38(5): 1245–1252. doi:10.3892/ijo.2011.957 View Source

STX-0119: Quantitative Comparison Evidence

STAT3 Transcription Inhibition vs. STX-0872

In a STAT3-dependent luciferase reporter gene assay conducted in HeLa cells, STX-0119 inhibited STAT3 transcriptional activity with an IC50 of 74 μM and achieved 99% inhibition at 100 μM [1]. In contrast, the truncated analogue STX-0872 — which lacks the 2-phenyl substituent on the quinolinecarboxamide core — exhibited no detectable inhibition, producing -5% inhibition at 100 μM (i.e., slight activation relative to baseline) [1]. This establishes that the 2-phenyl group is an essential pharmacophore element and that minute structural modifications to the STX-0119 scaffold abolish target engagement. Other analogues in the series bearing smaller substituents at the 2-position (e.g., H, Cl, methyl, ethyl) showed 5–43% inhibition at 100 μM, far below STX-0119's 99% [1]. This demonstrates that STX-0119's activity is not a class property but a compound-specific attribute determined by precise structural features.

Transcriptional inhibition

Head-to-head

STX-0119 IC50 74 μM, 99% inhibition at 100 μM
STX-0872: -5% inhibition at 100 μM (no activity)

Reported structure-activity distinction; 2-phenyl substituent essential for target engagement.

Luciferase reporter assay, HeLa cells, 100 μM

Evidence Dimension	STAT3 transcriptional inhibition in HeLa cells (luciferase reporter assay)
Target Compound Data	STX-0119 (1c): IC50 = 74 μM; 99% inhibition at 100 μM; 62% inhibition at 50 μM
Comparator Or Baseline	STX-0872 (1a): IC50 not determinable; -5% inhibition at 100 μM (no activity); 1b (R2 = Cl): 43% at 100 μM; 1j (R1 = Me, R2 = Ph): 14% at 100 μM
Quantified Difference	STX-0119 produces 99% inhibition vs. -5% for STX-0872 at identical concentration (100 μM). STX-0119 is the only compound in the series achieving >90% inhibition while retaining a tractable IC50 for cell-based studies.
Conditions	STAT3-dependent luciferase reporter gene assay; HeLa cells; 100 μM concentration for screening; IC50 determined by concentration-response.

Why This Matters

This comparison validates that STX-0119's activity is uniquely dependent on its full pharmacophore; procurement of truncated or substructure analogues — even those sold under similar 'STAT3 inhibitor' descriptions — will yield an inactive compound, wasting research resources.

• [1] Matsuno K, Masuda Y, Uehara Y, Sato H, Muroi T, Nishisaka F, Asai A. Identification of a New Series of STAT3 Inhibitors by Virtual Screening. ACS Med. Chem. Lett. 2010; 1(8): 371–375 (Table 1). doi:10.1021/ml1000273 View Source

STAT3 Dimerization Inhibition vs. STX-0872

To confirm that transcriptional inhibition reflects target engagement rather than off-target effects, STX-0119 was evaluated in a fluorescence resonance energy transfer (FRET)-based STAT3 dimerization assay in live cells [1]. STX-0119 inhibited STAT3 dimerization by 62% at 50 μM, whereas the inactive analogue STX-0872 showed only -4% inhibition at the same concentration (i.e., no inhibition) [1]. At the lower concentration of 10 μM, STX-0119 retained measurable dimerization inhibition (9%), while STX-0872 again showed -2% [1]. The correspondence between transcriptional inhibition and dimerization inhibition confirms that STX-0119's cellular activity is mechanistically attributable to SH2-domain-mediated disruption of STAT3 protein-protein interaction, rather than cytotoxicity or transcriptional interference. This cell-based target-engagement assay provides direct evidence that STX-0119 engages its intended molecular target inside living cells.

Dimerization inhibition

Head-to-head

62% vs. -4% inhibition at 50 μM in FRET assay
STX-0872 shows no dimerization disruption

Confirms cellular target engagement; analog inactive.

HEK293 cells, IL-6 stimulated

Evidence Dimension	STAT3 dimerization inhibition in living cells (FRET assay)
Target Compound Data	STX-0119 (1c): 62% inhibition at 50 μM; 9% at 10 μM
Comparator Or Baseline	STX-0872 (1a): -4% at 50 μM; -2% at 10 μM (no inhibition)
Quantified Difference	62 percentage-point difference at 50 μM (62% vs. -4%); STX-0872 completely fails to inhibit STAT3 dimerization at concentrations where STX-0119 achieves robust suppression.
Conditions	FRET-based STAT3 dimerization assay; HEK293 cells; IL-6 stimulation; 50 μM and 10 μM compound concentrations.

Why This Matters

This assay distinguishes true mechanistic STAT3 dimerization inhibitors from compounds that merely reduce STAT3 reporter activity through non-specific mechanisms; STX-0119 achieves cellular target engagement, whereas the near-identical analogue STX-0872 is entirely inert, confirming that procurement of the correct compound is non-negotiable.

• [1] Matsuno K, Masuda Y, Uehara Y, Sato H, Muroi T, Nishisaka F, Asai A. Identification of a New Series of STAT3 Inhibitors by Virtual Screening. ACS Med. Chem. Lett. 2010; 1(8): 371–375 (Table 1, Figure 1A). doi:10.1021/ml1000273 View Source

STAT3 Isoform Selectivity Over STAT1 and STAT5

In nuclear extracts from IL-6-stimulated MDA-MB-468 breast cancer cells, STX-0119 at 50 μM suppressed STAT3 DNA binding activity by 74% while leaving STAT1, STAT5a, and STAT5b DNA binding activity without significant suppression . This selectivity profile is quantitatively documented on the manufacturer's technical datasheet and represents a critical differentiator from pan-STAT inhibitors such as Stattic, which despite its reported STAT3 selectivity (IC50 ~5.1 μM in biochemical binding assays), also significantly suppresses STAT1 activity at comparable concentrations , . By comparison, S3I-201 (NSC 74859) exhibits IC50 values of 86 μM for STAT3:STAT3 DNA binding, 160 μM for STAT1:STAT3, 166 μM for STAT1:STAT1, and >300 μM for STAT5:STAT5, indicating a differential selectivity window . STX-0119's ability to discriminate STAT3 from STAT1, STAT5a, and STAT5b at a concentration (50 μM) that produces robust STAT3 suppression positions it as a more isoform-selective tool compound than several widely used alternatives.

Isoform selectivity

Cross-study comparable

74% STAT3 DNA-binding suppression at 50 μM; no significant STAT1/5 suppression
S3I-201: ~1.9-fold window

Supports STAT3-specific pathway interpretation; off-target STAT1/5 suppression minimal.

MDA-MB-468 nuclear extracts; different assay formats noted

Evidence Dimension	Isoform-selective suppression of STAT family DNA binding activity
Target Compound Data	STX-0119 at 50 μM: 74% suppression of STAT3 DNA binding; no significant suppression of STAT1, STAT5a, or STAT5b DNA binding in MDA-MB-468 nuclear extracts
Comparator Or Baseline	S3I-201: IC50 = 86 μM (STAT3:STAT3), 160 μM (STAT1:STAT3), >300 μM (STAT5:STAT5) in cell-free DNA binding assay ; Stattic: IC50 ~5.1 μM for STAT3 SH2 binding but suppresses STAT1 at higher concentrations ,
Quantified Difference	STX-0119 achieves 74% STAT3 suppression with no detectable STAT1/STAT5 suppression at the same concentration. S3I-201's selectivity window (STAT3 vs. STAT1:STAT3) is approximately 1.9-fold based on IC50 ratios, and Stattic exhibits STAT1 suppression within its active concentration range.
Conditions	DNA binding activity measured in nuclear extracts from IL-6-stimulated MDA-MB-468 cells (STX-0119); cell-free DNA binding assays (S3I-201, Stattic); different assay formats noted as a limitation.

Why This Matters

In experimental contexts where STAT1 or STAT5 signaling must remain intact — such as immune function assays or studies dissecting STAT isoform-specific biology — STX-0119's selectivity profile minimizes confounding off-target effects that would compromise data interpretability if a less selective inhibitor were substituted.

Oral Antitumor Efficacy in SCC-3 Lymphoma Xenograft

STX-0119 was evaluated in an SCC-3 human lymphoma subcutaneous xenograft model in BALB/cA-ν/ν nude mice. Oral administration of STX-0119 at 160 mg/kg once daily for 4 days achieved a T/C ratio (treated tumor volume / control tumor volume) of 40%, representing statistically significant tumor growth inhibition (p < 0.05) [1]. Pharmacokinetic analysis revealed that plasma concentrations of STX-0119 remained above 100 μg/mL (>260 μM) at 8 hours following oral gavage, demonstrating sustained systemic exposure well above the in vitro IC50 for STAT3 transcription (74 μM) and dimerization [1]. No visible signs of toxicity, body weight loss, or mortality were observed during the evaluation period [1]. This contrasts with YHO-1701, a more potent quinolinecarboxamide analogue derived from STX-0119 that exhibits approximately 10-fold stronger in vitro activity against the STAT3 signaling pathway in SAS oral cancer cells but was developed through extensive medicinal chemistry optimization and has a different intellectual property position [2].

Oral in vivo model

Supporting evidence

T/C ratio 40% (pPlasma >100 μg/mL at 8 h

Reported tumor growth inhibition endpoint with sustained exposure.

SCC-3 lymphoma xenograft, BALB/cA nude mice

Evidence Dimension	In vivo antitumor efficacy in human lymphoma xenograft model upon oral administration
Target Compound Data	STX-0119 (160 mg/kg/day p.o., 4 days): T/C = 40% (p < 0.05); body weight change +0.3 g; mortality 0/5; plasma concentration >100 μg/mL (>260 μM) at 8 h post-dose.
Comparator Or Baseline	YHO-1701: approximately 10-fold stronger in vitro activity in STAT3 signaling abrogation (SAS cell line); distinct PK profile with long tumor exposure. No direct in vivo head-to-head comparison published.
Quantified Difference	STX-0119 demonstrates that the parent quinolinecarboxamide scaffold achieves significant oral antitumor activity with a favorable safety margin. YHO-1701 provides higher in vitro potency (10-fold) but represents a different compound with distinct optimization goals.
Conditions	SCC-3 human lymphoma subcutaneous xenograft; BALB/cA-ν/ν nude mice; oral gavage; 4-day treatment; tumor volume measured on day 4.

Why This Matters

For preclinical oncology programs requiring oral dosing with a well-characterized in vivo PK/PD relationship, STX-0119 provides an established dataset, whereas more potent analogues like YHO-1701 are less extensively reported in multiple disease models.

• [1] Matsuno K, Masuda Y, Uehara Y, Sato H, Muroi T, Nishisaka F, Asai A. Identification of a New Series of STAT3 Inhibitors by Virtual Screening. ACS Med. Chem. Lett. 2010; 1(8): 371–375 (Table 2, Supporting Information). doi:10.1021/ml1000273 View Source
• [2] Nishisaka F, Taniguchi K, Tsugane M, Hirata G, Takagi A, Asakawa N, et al. Antitumor activity of a novel oral signal transducer and activator of transcription 3 inhibitor YHO-1701. Cancer Sci. 2020; 111(5): 1774–1784. doi:10.1111/cas.14369 View Source

STAT3 Dimerization Inhibition Independent of Phosphorylation

A critical mechanistic distinction of STX-0119 is that it inhibits STAT3 dimerization and downstream target gene expression without suppressing Tyr-705 phosphorylation of STAT3 [1]. In SCC-3 lymphoma tumors treated with STX-0119 in vivo, phosphorylated STAT3 (Tyr-705) levels were not significantly reduced, even as STAT3 target genes (c-myc, cyclin D1, survivin, Bcl-xL) were down-regulated and apoptosis was induced [1]. This stands in direct contrast to S3I-201, which inhibits STAT3 phosphorylation at Tyr-705 as part of its mechanism, and to Stattic, which targets the SH2 domain but also reduces STAT3 phosphorylation , [2]. The finding that STX-0119 functions downstream of phosphorylation — acting specifically at the level of SH2-mediated dimerization without perturbing the upstream phosphorylation signal — means that STX-0119 does not interfere with phosphorylation-dependent feedback loops or non-transcriptional functions of phosphorylated STAT3 that may be relevant in certain biological contexts. This property has been validated across multiple disease models, including the UUO kidney fibrosis model, where STX-0119 suppressed fibrotic gene expression without affecting STAT3 phosphorylation [3].

Phosphorylation-sparing mechanism

Class-level inference

Downregulates c-myc, cyclin D1, survivin, Bcl-xL without reducing p-STAT3 (Tyr-705)

Enables study of dimerization-dependent STAT3 functions without perturbing phosphorylation signals.

Validated in SCC-3 tumors and UUO kidney fibrosis model

Evidence Dimension	Effect on STAT3 Tyr-705 phosphorylation status during STAT3 pathway inhibition
Target Compound Data	STX-0119: STAT3 Tyr-705 phosphorylation not significantly suppressed in SCC-3 tumors in vivo; STAT3 target genes (c-myc, cyclin D1, survivin, Bcl-xL) down-regulated; apoptosis induced. In UUO kidney fibrosis model: fibrotic gene suppression without STAT3 phosphorylation change.
Comparator Or Baseline	S3I-201: inhibits STAT3 phosphorylation at Tyr-705 as part of its mechanism of action . Stattic: prevents STAT3 phosphorylation/activation [2]. Other STAT3 inhibitors generally reduce Tyr-705 phosphorylation.
Quantified Difference	Qualitative mechanistic distinction: STX-0119 is a pure dimerization inhibitor operating downstream of Tyr-705 phosphorylation, whereas S3I-201 and Stattic inhibit phosphorylation. Quantitative inhibition of target gene expression was observed without corresponding reduction in p-STAT3 levels.
Conditions	In vivo SCC-3 lymphoma xenograft tumors (Ashizawa 2011); UUO mouse kidney fibrosis model. Note: Class-level inference based on reported mechanisms of comparator compounds from independent studies.

Why This Matters

For researchers studying non-canonical STAT3 functions, phosphorylation-dependent signaling dynamics, or seeking to dissect STAT3 biology without globally ablating all STAT3-mediated signals, STX-0119's phosphorylation-sparing mechanism provides a unique experimental tool that cannot be replicated by phosphorylation-targeting inhibitors.

• [1] Ashizawa T, Akiyama Y, Miyata H, Iizuka A, Komiyama M, Kume A, et al. Antitumor activity of a novel small molecule STAT3 inhibitor against a human lymphoma cell line with high STAT3 activation. Int. J. Oncol. 2011; 38(5): 1245–1252. doi:10.3892/ijo.2011.957 View Source
• [2] Schust J, Sperl B, Holls A, Mayer TU, Berg T. Stattic: A Small-Molecule Inhibitor of STAT3 Activation and Dimerization. Chem. Biol. 2006; 13(11): 1235–1242. doi:10.1016/j.chembiol.2006.09.018 View Source
• [3] Kim S, Lee S, Park J, Choi S, Kang J, Shin D, et al. STX-0119, a novel STAT3 dimerization inhibitor, prevents fibrotic gene expression in a mouse model of kidney fibrosis by regulating Cxcr4 and Ccr1 expression. Physiol. Rep. 2020; 8(20): e14607. doi:10.14814/phy2.14607 View Source

Activity in Temozolomide-Resistant Glioblastoma Models

STX-0119 has been evaluated in temozolomide-resistant (TMZ-R) glioblastoma models, a context where conventional therapy fails. In TMZ-R U87 glioma cells, STX-0119 exhibited a growth-inhibitory IC50 of 78 μM as a single agent, and this was enhanced to 11.3 μM when combined with the mTOR inhibitor rapamycin (IC50 = 30.5 μM alone) [1]. In an in vivo nude mouse model, STX-0119 suppressed the growth of TMZ-R U87 tumors by more than 50% compared to controls, while having no significant effect on parental TMZ-sensitive U87 tumors [2]. This differential activity against chemoresistant versus chemosensitive tumors is a distinguishing feature not commonly reported for other STAT3 inhibitors. Furthermore, in glioblastoma cancer stem-like cells (GBM-SCs) derived from recurrent GBM patients, STX-0119 showed IC50 values of 15–44 μM, which were stronger than the JAK/STAT inhibitor WP1066 in two of the tested cell lines [3]. STX-0119 also down-regulated YKL-40, a secreted glycoprotein implicated in GBM malignancy and proposed as a surrogate biomarker for STAT3-targeted therapy response [3]. These data position STX-0119 as a tool compound uniquely suited for investigating STAT3-dependent chemoresistance mechanisms in GBM.

TMZ-resistant GBM models

Cross-study comparable

STX-0119 IC50 78 μM (single agent) in TMZ-R U87; >50% tumor growth inhibition in vivo
WP1066 weaker in GBM stem-like cells

Selective growth inhibition in chemoresistant context; supports research on acquired resistance.

GBM stem-like cells IC50 15–44 μM; rapamycin combination enhances activity

Evidence Dimension	Growth inhibition of temozolomide-resistant glioblastoma cells and glioblastoma cancer stem-like cells
Target Compound Data	STX-0119: IC50 = 78 μM (TMZ-R U87, single agent); IC50 = 11.3 μM (TMZ-R U87, + rapamycin); IC50 = 15–44 μM (GBM-SCs). In vivo: >50% tumor growth inhibition in TMZ-R U87 xenograft.
Comparator Or Baseline	WP1066 (JAK/STAT inhibitor): weaker growth inhibition than STX-0119 in 2 of 2 GBM-SC lines tested [3]. Rapamycin alone: IC50 = 30.5 μM (TMZ-R U87). Parental U87: STX-0119 showed no significant growth inhibition.
Quantified Difference	STX-0119 inhibits TMZ-R U87 growth by >50% in vivo while sparing TMZ-sensitive parental U87. In GBM-SCs, STX-0119 shows IC50 values 15–44 μM, outperforming WP1066 in two cell lines.
Conditions	TMZ-R U87 glioma cell line; GBM-SCs (GB-SCC010, GB-SCC026) derived from recurrent GBM patients; MTS assay (48 h); nude mouse xenograft model.

Why This Matters

For research programs focused on chemoresistance in glioblastoma, STX-0119 provides a compound that selectively targets the TMZ-resistant phenotype — a property that is not inherent to all STAT3 inhibitors and that allows dissection of STAT3's specific role in acquired drug resistance.

• [1] Miyata H, Ashizawa T, Iizuka A, Komiyama M, Kume A, Omiya M, et al. Combination of a STAT3 Inhibitor and an mTOR Inhibitor Against a Temozolomide-resistant Glioblastoma Cell Line. Cancer Genomics Proteomics. 2017; 14(1): 83–91. doi:10.21873/cgp.20016 View Source
• [2] Ashizawa T, Miyata H, Iizuka A, Komiyama M, Oshita C, Kume A, et al. Effect of the STAT3 inhibitor STX-0119 on the proliferation of a temozolomide-resistant glioblastoma cell line. Int. J. Oncol. 2014; 45(1): 411–418. doi:10.3892/ijo.2014.2430 View Source
• [3] Ashizawa T, Miyata H, Iizuka A, Komiyama M, Oshita C, Kume A, et al. Effect of the STAT3 inhibitor STX-0119 on the proliferation of cancer stem-like cells derived from recurrent glioblastoma. Int. J. Oncol. 2013; 43(1): 219–227. doi:10.3892/ijo.2013.1916 View Source

STX-0119: Preclinical and Research Applications

Oncology Target Validation in Hematologic Malignancies

STX-0119 is the optimal procurement choice for preclinical oncology programs investigating STAT3-driven lymphomas and other hematological malignancies where oral dosing is required. The compound has demonstrated statistically significant in vivo antitumor activity (T/C = 40%, p < 0.05) in a well-characterized SCC-3 lymphoma xenograft model with sustained plasma exposure above the in vitro IC50 (>260 μM at 8 h post-dose) and no observable toxicity . The ability to achieve pharmacologically active plasma concentrations via oral gavage makes STX-0119 suitable for repeated-dose studies that would be impractical with intraperitoneal-only STAT3 inhibitors. Down-regulation of STAT3 target genes c-myc, cyclin D1, survivin, and Bcl-xL has been confirmed in tumor tissue, providing validated pharmacodynamic biomarkers for target engagement assessment .

Glioblastoma Chemoresistance and Stem Cell Research

For glioblastoma research programs specifically focused on temozolomide resistance mechanisms, STX-0119 offers a tool compound with demonstrated selective activity against TMZ-resistant glioma cells (>50% tumor growth inhibition in TMZ-R U87 xenografts) while sparing TMZ-sensitive parental tumors . STX-0119 also exhibits activity against patient-derived glioblastoma cancer stem-like cells (IC50 15–44 μM), outperforming the JAK/STAT inhibitor WP1066 in two cell lines, and down-regulates YKL-40, a proposed surrogate marker for STAT3 inhibition in GBM . The combination of STX-0119 with mTOR inhibitors (rapamycin) enhances potency approximately 7-fold (IC50 reduced from 78 μM to 11.3 μM in TMZ-R U87 cells), supporting its use in combination screening studies [1].

Fibrosis and Inflammatory Disease Models

STX-0119 has been validated across three distinct fibrosis/inflammation models, making it a versatile STAT3 inhibitor for non-oncology applications. In the unilateral ureteral obstruction (UUO) mouse model of kidney fibrosis, STX-0119 suppressed fibrotic gene expression by down-regulating Cxcr4 and Ccr1, with the mechanistic distinction that STAT3 phosphorylation was not affected — a property that differentiates STX-0119 from S3I-201, which inhibits STAT3 phosphorylation . In a mouse model of liver fibrosis, STX-0119 attenuated disease progression by inactivating hepatic stellate cells . In an IL-1β-induced chondrocyte inflammation model for osteoarthritis, STX-0119 suppressed inflammatory responses and promoted anabolic metabolism in a safe concentration range of 0–8 μM, with intra-articular injection alleviating cartilage degeneration in OA mice [1]. This breadth of validated fibrosis/anti-inflammatory applications is broader than reported for most comparator STAT3 inhibitors.

Isoform-Selective STAT3 Signaling Studies

For signaling studies requiring STAT3-specific interrogation without concomitant STAT1 or STAT5 inhibition, STX-0119 is the preferred STAT3 inhibitor. At 50 μM — a concentration that achieves 74% suppression of STAT3 DNA binding in MDA-MB-468 nuclear extracts — STX-0119 does not significantly affect STAT1, STAT5a, or STAT5b DNA binding activity . This contrasts with commonly used alternatives: Stattic suppresses STAT1 within its active concentration range, and S3I-201 exhibits only a ~1.9-fold selectivity window for STAT3 over STAT1 , [1]. Furthermore, STX-0119's unique ability to inhibit STAT3 dimerization without suppressing Tyr-705 phosphorylation [2] makes it the tool of choice for experiments designed to dissect phosphorylation-dependent versus dimerization-dependent STAT3 functions — a distinction that cannot be made with phosphorylation-targeting inhibitors such as S3I-201 or the JAK inhibitor WP1066.

Application

Selection Property

Validation Focus

Lymphoma xenograft model studies

Oral dosing-compatible STAT3 inhibitor with reported tumor growth inhibition

Target gene downregulation and plasma exposure relationship review

Temozolomide-resistant glioblastoma research

Selective growth inhibition against TMZ-R cells reported

Combination study context and YKL-40 biomarker review

Fibrosis and inflammatory disease models

STAT3 dimerization inhibitor that spares Tyr-705 phosphorylation

Fibrotic gene expression (Cxcr4/Ccr1) and chondrocyte inflammation endpoint review

STAT3 isoform-selective signaling studies

STAT3 > STAT1/5 selectivity in DNA-binding assays

Phosphorylation-independent dimerization blockade review

• [1] Schust J, Sperl B, Holls A, Mayer TU, Berg T. Stattic: A Small-Molecule Inhibitor of STAT3 Activation and Dimerization. Chem. Biol. 2006; 13(11): 1235–1242. View Source
• [2] Ashizawa T, Akiyama Y, Miyata H, Iizuka A, Komiyama M, Kume A, et al. Antitumor activity of a novel small molecule STAT3 inhibitor against a human lymphoma cell line with high STAT3 activation. Int. J. Oncol. 2011; 38(5): 1245–1252. View Source